Cas no 6638-10-4 (1-prop-2-enoxy-4-[1-(4-prop-2-enoxyphenyl)propan-2-yl]benzene)

• Product name: 1-prop-2-enoxy-4-[1-(4-prop-2-enoxyphenyl)propan-2-yl]benzene
• CAS No: 6638-10-4
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 1718061

1-prop-2-enoxy-4-[1-(4-prop-2-enoxyphenyl)propan-2-yl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enoxy-4-[1-(4-prop-2-enoxyphenyl)propan-2-yl]benzene
• 1,1'-propane-1,2-diylbis[4-(prop-2-en-1-yloxy)benzene]
• AC1L3DFW
• AC1Q56S7
• CTK8D7632
• Phenol, 4,4'-(1-methylethylidene)bis-, 2-propenyl ether
• KST-1A9464
• AR-1B4902
• Phenol, 4,4'-(1-methylethylidene)bis-, 2-propen-1-yl ether
• 1,1'-propane-1,2-diylbis[4-(prop-2-en-1-yloxy)benzene]; AC1L3DFW; AC1Q56S7; CTK8D7632; Phenol, 4,4'-(1-methylethylidene)bis-, 2-propenyl ether; KST-1A9464; AR-1B4902; Phenol, 4,4'-(1-methylethylidene)bis-, 2-propen-1-yl ether;
• 1H-Pyrrole-2-methanamine, N-cyclohexyl-3,5-dimethyl-

• Inchi： 1S/C13H22N2/c1-10-8-11(2)15-13(10)9-14-12-6-4-3-5-7-12/h8,12,14-15H,3-7,9H2,1-2H3
• InChI Key： MITVFRZHMRPTNJ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C)=C1CNC1CCCCC1

Computed Properties

• Exact Mass: 206.17846
• Monoisotopic Mass: 206.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8

Experimental Properties

• Density: 1
• Boiling Point: 337.1°C at 760 mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.532
• PSA: 27.82
• LogP: 3.44470
• pka: 18.44±0.50(Predicted)